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In the demanding landscape of scientific research and drug development, the selection of

materials for laboratory equipment and containment systems is a critical decision impacting

experimental integrity and product safety. For decades, traditional polycarbonates, built on the

Bisphenol A (BPA) monomer, have been a mainstay due to their impressive impact strength.

However, the emergence of 2,2,4,4-tetramethyl-1,3-cyclobutanediol (TMCD) based

copolyesters, such as Eastman Tritan™, presents a compelling alternative, offering

comparable, and in some cases superior, impact resistance without the health concerns

associated with BPA. This guide provides an objective comparison of the impact resistance of

these two classes of polymers, supported by quantitative data and detailed experimental

protocols.

Quantitative Comparison of Impact Resistance
The impact resistance of a polymer is its ability to withstand a sudden applied load and is a

crucial measure of its durability. The Notched Izod impact test is a standard method used to

determine this property. The data presented below, primarily based on the ASTM D256

standard, reveals a competitive landscape between TMCD copolyesters and traditional

polycarbonates.
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Property
TMCD Copolyester
(e.g., Eastman
Tritan™ Grades)

Traditional
Polycarbonate

Test Method

Notched Izod Impact

Strength (at 23°C)
842 - 860 J/m[1][2] ~641 - 930 J/m[3][4] ASTM D256

Notched Izod Impact

Strength (at -40°C)
110 J/m[5] ~75 J/m[3] ASTM D256

Key Observations:

At room temperature (23°C), the impact resistance of TMCD copolyesters is well within the

range of traditional polycarbonates, demonstrating their comparable toughness.[1][2][3][4]

Notably, at lower temperatures (-40°C), some grades of TMCD copolyesters exhibit higher

impact strength than traditional polycarbonates, highlighting their enhanced performance in

cold-storage and transport applications.[3][5]

It is important to note that impact resistance can be influenced by various factors including

the specific grade of the material, processing conditions, and the presence of additives.

The Science Behind the Strength: A Molecular
Perspective
The impressive impact resistance of both TMCD copolyesters and polycarbonates is

intrinsically linked to their unique molecular structures.

Traditional Polycarbonates: The toughness of polycarbonate stems from the presence of the

bisphenol A (BPA) monomer unit within its polymer chain. The aromatic rings in the BPA

structure provide rigidity and strength, while the flexible carbonate linkages can dissipate

impact energy. However, the very presence of BPA has raised health concerns, driving the

search for alternatives.

TMCD Copolyesters: These advanced copolyesters derive their exceptional impact

performance from the incorporation of 2,2,4,4-tetramethyl-1,3-cyclobutanediol (TMCD). The

bulky and rigid cyclobutane ring of the TMCD monomer restricts chain movement, contributing
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to the material's inherent toughness and high glass transition temperature.[6] This unique

structure allows for a high degree of energy absorption upon impact.

TMCD Copolyester

Traditional Polycarbonate

TMCD Monomer
(2,2,4,4-tetramethyl-1,3-cyclobutanediol) Bulky, Rigid Cyclobutane Ringcontains High Impact Resistance

restricts chain movement,
leading to

BPA Monomer
(Bisphenol A) Aromatic Rings & Flexible Carbonate Linkagescontains High Impact Resistance

provide rigidity and energy dissipation,
leading to

Click to download full resolution via product page

Figure 1. Molecular basis of impact resistance in TMCD copolyesters and polycarbonates.

Experimental Protocols for Impact Resistance
Testing
To ensure accurate and reproducible data, standardized test methods are employed. The

following are detailed protocols for the two most common impact resistance tests for plastics.

ASTM D256: Notched Izod Impact Resistance
This test method is used to determine the impact resistance of plastics by measuring the

energy absorbed by a notched specimen when struck by a swinging pendulum.

1. Specimen Preparation:

Standard test specimens are either injection molded or machined to dimensions of 63.5 x

12.7 x 3.2 mm.[7][8]
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A V-shaped notch is machined into the specimen to create a stress concentration point. The

standard notch has a 45-degree angle and a radius of 0.25 mm at the tip.[9]

2. Conditioning:

Specimens are conditioned for at least 40 hours at 23 ± 2°C and 50 ± 5% relative humidity

before testing to ensure consistency.[10][11]

3. Test Procedure:

The notched specimen is clamped vertically in the test fixture with the notch facing the

direction of the pendulum strike.[7][8]

A pendulum of a specified weight is raised to a standard height and then released.

The pendulum swings down, strikes the specimen, and the energy absorbed to fracture the

specimen is measured by the height to which the pendulum swings after impact.

The impact strength is calculated in Joules per meter (J/m) or foot-pounds per inch (ft·lbf/in).

[8]
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Figure 2. Experimental workflow for ASTM D256 Notched Izod impact testing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b147498?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ASTM D6110: Charpy Impact Resistance
Similar to the Izod test, the Charpy test also measures impact resistance using a pendulum, but

with a different specimen orientation.

1. Specimen Preparation:

Test specimens are typically rectangular bars, often with dimensions of 127 x 12.7 x 10 mm.

A V-notch is machined in the center of the specimen.

2. Conditioning:

Specimens are conditioned under the same standard conditions as for the Izod test (23 ±

2°C and 50 ± 5% relative humidity for at least 40 hours).

3. Test Procedure:

The notched specimen is supported horizontally at its ends.[12]

The pendulum strikes the specimen on the side opposite the notch.

The energy absorbed to fracture the specimen is measured.

The Charpy impact strength is typically reported in kilojoules per square meter (kJ/m²).

Conclusion: A New Standard in Impact Resistance
For researchers, scientists, and drug development professionals, the choice of material is

paramount. While traditional polycarbonates have a long history of providing high impact

resistance, TMCD copolyesters have emerged as a formidable alternative. They offer

comparable, and in certain conditions, superior impact performance, coupled with the

significant advantage of being free from BPA. The robust nature of TMCD copolyesters,

grounded in their unique molecular architecture, makes them a reliable and safe choice for a

wide array of demanding applications in the scientific and pharmaceutical fields. This data-

driven comparison empowers professionals to make informed decisions, ensuring both the

durability of their equipment and the integrity of their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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